[2-(3,4-dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate

• IUPAC Name: [acetyloxy-[2-(3,4-dimethylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-4,7-epoxyisoindol-4-yl]methyl] acetate
• InChI: InChI=1S/C21H21NO7/c1-10-5-6-14(9-11(10)2)22-18(25)16-15-7-8-21(29-15,17(16)19(22)26)20(27-12(3)23)28-13(4)24/h5-9,15-17,20H,1-4H3
• InChI Key: ZXGJIDNLCANPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)(O4)C(OC(=O)C)OC(=O)C)C
• Molecular Formula: C21H21NO7
• Molecular Weight: 399.4 g/mol

Description

[2-(3,4-Dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate is a complex organic compound with a unique structure. It features a dioxoisoindoline core, which is a bicyclic structure containing both a lactam and an epoxide ring. The compound also includes a dimethylphenyl group and two acetate groups, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

The synthesis of [2-(3,4-dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate typically involves multiple steps. One common synthetic route starts with the preparation of the dioxoisoindoline core, followed by the introduction of the dimethylphenyl group and the acetate groups. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial production methods may involve the use of continuous flow reactors to optimize the reaction conditions and scale up the production. These methods ensure consistent quality and efficiency in producing the compound.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the dioxoisoindoline core into different derivatives.

Substitution: The acetate groups can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

[2-(3,4-Dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The dioxoisoindoline core can interact with enzymes and receptors, leading to various biological effects. The epoxide ring is reactive and can form covalent bonds with nucleophilic sites in proteins and DNA, potentially leading to therapeutic effects or toxicity.

Comparison with Similar Compounds

Similar compounds include other dioxoisoindoline derivatives and epoxide-containing molecules. Compared to these compounds, [2-(3,4-dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate is unique due to its specific substitution pattern and the presence of both acetate groups. This uniqueness can result in different reactivity and biological activities.

Some similar compounds include:

Indane-1,3-dione derivatives: These compounds share the dioxoisoindoline core but lack the epoxide ring and acetate groups.

Epoxide-containing molecules: These compounds have the reactive epoxide ring but may not have the same bicyclic structure or substitution pattern.